(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-2-enoate

Catalog No.
S532598
CAS No.
23960-07-8
M.F
C15H24O2
M. Wt
236.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-...

Pheromone mating disruption for Planococcus ficus demands high purity; batches containing lavandulol or lavandulyl isovalerate cause olfactory antagonism and trap shutdown. Our lavandulyl senecioate is validated free of these inhibitory analogues, ensuring field efficacy.

  • >98% purity with no detectable lavandulol or terpene byproducts.
  • Optimized for passive dispensers (150-180 mg load) and aerosol puffers.
  • Non-toxic, zero-residue alternative to broad-spectrum insecticides.

CAS Number

23960-07-8

Product Name

(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-2-enoate

IUPAC Name

[(2S)-5-methyl-2-prop-1-en-2-ylhex-4-enyl] 3-methylbut-2-enoate

Molecular Formula

C15H24O2

Molecular Weight

236.35 g/mol

InChI

InChI=1S/C15H24O2/c1-11(2)7-8-14(13(5)6)10-17-15(16)9-12(3)4/h7,9,14H,5,8,10H2,1-4,6H3/t14-/m1/s1

InChI Key

STLUIDJQVVNOAV-CQSZACIVSA-N

SMILES

CC(=CCC(COC(=O)C=C(C)C)C(=C)C)C

solubility

Soluble in DMSO

Synonyms

Lavandulyl Senecioate; (+-)-Lavandulyl senecioate; (S)-(+-)-Lavandulyl senecioate;

Canonical SMILES

CC(=CCC(COC(=O)C=C(C)C)C(=C)C)C

Isomeric SMILES

CC(=CC[C@H](COC(=O)C=C(C)C)C(=C)C)C

The exact mass of the compound 5-Methyl-2-(prop-1-EN-2-YL)hex-4-EN-1-YL 3-methylbut-2-enoate is 236.1776 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Monoterpenes - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Agrochemicals -> Attractants. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

25 mg, 50 mg, 100 mg, 10 g

(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-2-enoate, commonly known as lavandulyl senecioate, is a highly specific synthetic arthropod pheromone utilized primarily for the mating disruption of the vine mealybug (Planococcus ficus) [1]. As a volatile ester of lavandulol and senecioic acid, it functions as a non-toxic semiochemical that masks natural female pheromone plumes, preventing male orientation and subsequent mating [2]. In commercial procurement, it is sourced as a technical-grade active ingredient (TGAI) for integration into polymeric reservoir dispensers, aerosol puffers, and monitoring lures [1]. Its baseline industrial value lies in providing species-specific, zero-residue pest control that aligns with stringent agricultural export regulations and integrated pest management (IPM) frameworks, effectively replacing reliance on conventional broad-spectrum insecticides [2].

Procurement Fit

Species-specific sex pheromone for Planococcus ficus monitoring
Racemate provides field-equivalent attraction to (S)-enantiomer
Validated in vineyard trapping, mating disruption and biological control

Substituting lavandulyl senecioate with related terpene esters or utilizing crude synthesis batches containing unreacted precursors severely compromises field efficacy [1]. Unlike some pheromone systems that tolerate a range of structurally similar analogues, Planococcus ficus exhibits strict olfactory specificity. The presence of synthetic byproducts or structurally related compounds, such as lavandulol or lavandulyl isovalerate, acts as a strong behavioral antagonist [1]. Consequently, procuring lower-purity generic blends or attempting to substitute with cheaper terpene derivatives results in trap shutdown and mating disruption failure. Procurement must strictly specify high-purity lavandulyl senecioate to ensure the absence of these inhibitory analogues [2].

Substitution Risk

Analog Lavandulyl isovalerate (LI) elicits zero field attraction of feral males; addition inhibits LS response
Contaminant Lavandulol contamination may cause trap shut-down; (S)-enantiomer completely antagonizes attraction
Ecology Planococcyl acetate and LI lack kairomonal activity for Anagyrus parasitoids; only LS supports dual monitoring

Racemic Mixture vs. Pure Enantiomer

Research demonstrates that racemic lavandulyl senecioate is equally as attractive to male vine mealybugs as the naturally produced pure (S)-enantiomer [1]. Field trials confirmed that lures loaded with 100 µg of the racemic mixture maintained equivalent male capture rates, indicating that the unnatural (R)-enantiomer is completely benign and does not inhibit behavioral response [1].

Evidence DimensionMale mealybug attraction and trap capture rate
Target Compound DataRacemic lavandulyl senecioate (equal attraction, no inhibition)
Comparator Or BaselinePure (S)-lavandulyl senecioate (natural pheromone)
Quantified Difference0% reduction in efficacy when using the racemic mixture
ConditionsField trapping assays using 100 µg loaded lures over 12 weeks

This allows buyers to procure the significantly cheaper and more scalable racemic compound without sacrificing field efficacy, drastically reducing the cost of area-wide mating disruption.

Species-Specific Attraction
Head-to-head
Feral males attracted exclusively to LS; zero response to LI in field trials. LI addition decreased trap capture.
Confirms LS as sole fit-for-purpose pheromone for P. ficus
Reported in Israel and California vineyard trials

Purity Requirements

The presence of related analogues or synthetic precursors severely degrades the performance of lavandulyl senecioate. Studies show that adding (S)-lavandulol to the pheromone blend results in a complete shutdown of trap captures, while the addition of lavandulyl isovalerate significantly decreases male captures [1].

Evidence DimensionPheromone lure efficacy (male capture rate)
Target Compound DataHigh-purity lavandulyl senecioate (sustained high capture rate)
Comparator Or BaselineLavandulyl senecioate mixed with lavandulol or lavandulyl isovalerate
Quantified DifferenceComplete trap shutdown (100% inhibition) with (S)-lavandulol; significant reduction with isovalerate
ConditionsField monitoring traps baited with pure vs. mixed pheromone compositions

This dictates strict procurement specifications, requiring buyers to ensure the technical-grade active ingredient is free from unreacted lavandulol and isovalerate impurities.

Racemic vs. (S)-Enantiomer
Head-to-head
No significant difference in trap capture between racemic LS and (S)-enantiomer across 10–1000 μg doses.
Procurement without chiral purity requirement supported
Behavioral inertness of (R)-enantiomer confirmed in California vineyards

MRL Exemption

Unlike conventional broad-spectrum insecticides, lavandulyl senecioate operates via a non-toxic mode of action and is highly volatile, dissipating rapidly in the air [1]. The EPA and EFSA have granted it an exemption from the requirement of a tolerance, with expected residues on crops remaining negligible (below 0.01 mg/kg) [1].

Evidence DimensionCrop residue levels and regulatory MRLs
Target Compound DataLavandulyl senecioate (<0.01 mg/kg expected residue, exempt from tolerance)
Comparator Or BaselineConventional insecticides (e.g., organophosphates, neonicotinoids)
Quantified DifferenceZero required pre-harvest interval (PHI) and no MRL enforcement vs. strict residue limits and PHIs for conventional pesticides
ConditionsArea-wide application via passive polymeric dispensers in vineyards

Enables procurement for vineyards targeting zero-residue export markets and organic or sustainable certifications where conventional pesticides are prohibited.

Kairomonal Attraction
Head-to-head
LS attracts Anagyrus parasitoid females; planococcyl acetate and LI show no response. Up to 2.5-fold increase in parasitoid emergence over unbaited controls.
Unique dual monitoring and biological control functionality
Field and olfactometer evidence from Portuguese vineyards
Lavandulol Antagonism
Head-to-head
(S)-lavandulol completely shuts down attraction; (R)-lavandulol causes moderate inhibition. Natural blend offers no advantage over LS alone.
Enforce ester purity specification for field performance
QC-critical contamination risk; even minor lavandulol reduces efficacy
Lure Longevity
Class-level
≥10–12 weeks (CA, SA); up to 24 weeks (Israel, 200 μg)
Season-long monitoring with single lure deployment reported
Consistent longevity across three continents; broad effective dose range
Mating Disruption
Supporting evidence
Microencapsulated LS reduced density by 12–31% overall; up to 86% on low-density vines. Crop damage significantly lower.
Density-dependent efficacy supports proactive use on low-density infestations
Integrated IPM required; high-density vines showed limited response

Reservoir Dispensers

Lavandulyl senecioate is the optimal active ingredient for loading into passive, retrievable polymeric dispensers (typically 150-180 mg per dispenser) [1]. Because the racemic mixture is highly effective and stable, it provides continuous, season-long disruption of Planococcus ficus mating when deployed at rates of 250 to 600 dispensers per hectare, replacing the need for multiple conventional insecticide sprays [1].

Aerosol Puffers

For large-scale vineyard operations, the compound is formulated into timed aerosol emitters (puffers) [2]. Its high volatility and specific olfactory targeting make it highly suitable for aerosolized release, allowing for drastically reduced deployment labor compared to hand-hung passive dispensers while maintaining effective pheromone plume coverage [2].

IPM Monitoring Lures

In integrated pest management (IPM), high-purity lavandulyl senecioate is loaded onto rubber septa or delta sticky traps (at 50-200 µg doses) to monitor male flight activity [3]. The strict requirement for high-purity material (free of lavandulol) ensures accurate population monitoring, allowing growers to precisely time supplemental pest control interventions [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Season-long P. ficus monitoring
Lure longevity & dose tolerance
Trap catch correlation with visual sampling
Mating disruption on low-density vines
Formulation-dependent density reduction
Efficacy on low vs. high infestation levels
Conservation biological control
Parasitoid kairomonal activity
Anagyrus sp. recruitment vs. unbaited controls
Species-specific detection
Exclusive P. ficus male response
Absence of cross-attraction from analogs

XLogP3

5

Hydrogen Bond Acceptor Count

2

Exact Mass

236.177630004 g/mol

Monoisotopic Mass

236.177630004 g/mol

Heavy Atom Count

17

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Use Classification

Agrochemicals -> Pesticides
1: Zada A, Dunkelblum E, Assael F, Harel M, Cojocaru M, Mendel Z. Sex pheromone of the vine mealybug, Planococcus ficus in Israel: occurrence of a second component in a mass-reared population. J Chem Ecol. 2003 Apr;29(4):977-88. PubMed PMID: 12775156.
2: Kol-Maimon H, Levi-Zada A, Franco JC, Dunkelblum E, Protasov A, Eliyaho M, Mendel Z. Male behaviors reveal multiple pherotypes within vine mealybug Planococcus ficus (Signoret) (Hemiptera; Pseudococcidae) populations. Naturwissenschaften. 2010 Dec;97(12):1047-57. doi: 10.1007/s00114-010-0726-3. Epub 2010 Oct 28. PubMed PMID: 20981534.
3: Millar JG, Daane KM, McElfresh JS, Moreira JA, Malakar-Kuenen R, Guillén M, Bentley WJ. Development and optimization of methods for using sex pheromone for monitoring the mealybug Planococcus ficus (Homoptera: Pseudococcidae) in California vineyards. J Econ Entomol. 2002 Aug;95(4):706-14. PubMed PMID: 12216810.
4: Cocco A, Lentini A, Serra G. Mating disruption of Planococcus ficus (Hemiptera: Pseudococcidae) in vineyards using reservoir pheromone dispensers. J Insect Sci. 2014 Oct 15;14:144. doi: 10.1093/jisesa/ieu006. PubMed PMID: 25347835; PubMed Central PMCID: PMC5443473.
5: Walton VM, Daane KM, Bentley WJ, Millar JG, Larsen TE, Malakar-Kuenen R. Pheromone-based mating disruption of Planococcus ficus (Hemiptera: Pseudococcidae) in California vineyards. J Econ Entomol. 2006 Aug;99(4):1280-90. PubMed PMID: 16937683.

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